Cas no 52415-10-8 (3-Bromo-6-nitrodurene)
3-Bromo-6-nitrodurene structure
Product Name:3-Bromo-6-nitrodurene
CAS No:52415-10-8
MF:C10H12BrNO2
MW:258.111782073975
CID:383470
PubChem ID:262988
Update Time:2025-09-21
3-Bromo-6-nitrodurene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene
- 3-Bromo-6-nitrodurene
- NSC 97131
- NCIOpen2_006199
- CCA41510
- NSC-97131
- NSC97131
- MFCD01463901
- AKOS016008630
- DTXSID60294569
- 52415-10-8
- BS-28764
- SCHEMBL25212337
- DB-363391
- AE-562/12222750
-
- MDL： MFCD01463901
- Inchi： 1S/C10H12BrNO2/c1-5-7(3)10(12(13)14)8(4)6(2)9(5)11/h1-4H3
- InChI Key： ZKJBOKTVENHJJA-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.00500
- Monoisotopic Mass: 257.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 178-179 ºC
- Boiling Point: 331.6°Cat760mmHg
- Flash Point: 154.3°C
- Refractive Index: 1.568
- Solubility: Almost insoluble (0.031 g/l) (25 º C),
- PSA: 45.82000
- LogP: 4.11410
3-Bromo-6-nitrodurene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Bromo-6-nitrodurene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088417-5g |
1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene |
52415-10-8 | 95% | 5g |
$400.00 | 2023-09-01 | |
| TRC | B697993-100mg |
3-Bromo-6-nitrodurene |
52415-10-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697993-250mg |
3-Bromo-6-nitrodurene |
52415-10-8 | 250mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B697993-500mg |
3-Bromo-6-nitrodurene |
52415-10-8 | 500mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B697993-1g |
3-Bromo-6-nitrodurene |
52415-10-8 | 1g |
$ 167.00 | 2023-04-18 | ||
| A2B Chem LLC | AG32806-1g |
3-Bromo-6-nitrodurene |
52415-10-8 | 96% | 1g |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | AG32806-5g |
3-Bromo-6-nitrodurene |
52415-10-8 | 96% | 5g |
$271.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737378-1g |
1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene |
52415-10-8 | 98% | 1g |
￥673.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737378-5g |
1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene |
52415-10-8 | 98% | 5g |
￥2604.00 | 2024-05-10 | |
| Crysdot LLC | CD12065252-10g |
1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene |
52415-10-8 | 95+% | 10g |
$317 | 2024-07-24 |
3-Bromo-6-nitrodurene Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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